Methyl 3-(1-adamantyl)propanoate

• Molecular Formula: C14H22O2
• Molecular Weight: 222.32 g/mol
• IUPAC Name: methyl 3-(1-adamantyl)propanoate
• InChI: InChI=1S/C14H22O2/c1-16-13(15)2-3-14-7-10-4-11(8-14)6-12(5-10)9-14/h10-12H,2-9H2,1H3
• InChI Key: QMTIIFUKKYSGJJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC12CC3CC(C1)CC(C3)C2

Description

Methyl 3-(1-adamantyl)propanoate is a useful research compound. Its molecular formula is C14H22O2 and its molecular weight is 222.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of Intermediate 46 (2.9 g, 13.98 mmol) in methanol (22.6 mL) was added dropwise sulphuric acid (0.4 mL, 6.94 mmol) during 15 minutes at 0° C. The resulting reaction mixture was refluxed for 2 hours. The solvent was removed under reduced pressure and the crude was partitioned between ethyl acetate and water. The organic layer was washed with a solution of sodium hydrogen carbonate (4%), water and brine. The solvent was removed under reduced pressure and the title compound was obtained as a red oil (2.9 g, 95%) and was used in the next step without further purification.